4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine

• Molecular Formula: C9H14N2S
• Molecular Weight: 182.29 g/mol
• IUPAC Name: 4-(3-methylthiophen-2-yl)pyrrolidin-3-amine
• InChI: InChI=1S/C9H14N2S/c1-6-2-3-12-9(6)7-4-11-5-8(7)10/h2-3,7-8,11H,4-5,10H2,1H3
• InChI Key: DGJNKLSQVJQDQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C2CNCC2N

Description

4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine is a chemical compound of interest in medicinal chemistry and neuroscience research. This molecule features a pyrrolidine ring, a saturated nitrogen heterocycle that is a privileged scaffold in drug discovery due to its ability to enhance solubility and explore three-dimensional pharmacophore space . The structure is further substituted with a 3-methylthiophene moiety, a fragment commonly employed to improve blood-brain barrier penetration and central nervous system (CNS) activity . While specific biological data for this exact compound may be limited, its core structural motifs are well-represented in pharmacologically active molecules. Research on closely related analogs, particularly 3-(3-methylthiophen-2-yl)pyrrolidine-2,5-dione derivatives, has demonstrated significant anticonvulsant and antinociceptive (pain-blocking) properties in preclinical models . These hybrid compounds, which combine the pyrrolidine-dione (succinimide) core from ethosuximide with the thiophene ring from tiagabine, are designed as multi-target ligands for complex neurological disorders . The presence of the 3-methylthiophene fragment is critical for this activity, as it is a known pharmacophore for anticonvulsant effects and interaction with GABA transport systems . Consequently, 4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine serves as a valuable building block for researchers designing and synthesizing new compounds. Its potential applications include investigation as a precursor for novel therapeutic agents targeting epilepsy, neuropathic pain, and other conditions of the central nervous system . This product is intended for research purposes only and is not for diagnostic or therapeutic use.

Preparation Methods

Cyclocondensation of Thiophene-Containing Succinic Acid Derivatives

A primary synthesis pathway involves cyclocondensation of 2-(3-methylthiophen-2-yl)succinic acid with amines. This method, adapted from PMC7461116, proceeds as follows:

• Intermediate Synthesis : 2-(3-Methylthiophen-2-yl)succinic acid is condensed with aminoalkylmorpholine or 1-(3-aminopropyl)-4-phenylpiperazine under carbonyldiimidazole (CDI)-mediated coupling in dry dimethylformamide (DMF).
• Purification : Crude products are purified via column chromatography (CH₂Cl₂:MeOH gradients), yielding racemic mixtures (31–86% yield).
• Salt Formation : Final compounds are isolated as hydrochloride salts or free bases, confirmed by ¹H/¹³C-NMR and LC/MS.

Key Data :

Parameter	Details
Starting Material	2-(3-Methylthiophen-2-yl)succinic acid
Coupling Agent	CDI
Solvent	Dry DMF
Reaction Time	24 h (room temperature)
Yield Range	31–86%

Reductive Amination of Pyrrolidinone Precursors

A second route employs reductive amination of pyrrolidin-2-one intermediates. As described in ARKAT-USA-82586:

• Azide Reduction : Methyl 4-azido-2-(3-methylthiophen-2-yl)butanoate undergoes Staudinger reduction (PPh₃ in THF/H₂O) to form the corresponding amine.
• Cyclization : Heating the amine at 60°C induces lactam formation, followed by reduction (NaBH₄ or LiAlH₄) to yield the target pyrrolidine-3-amine.

Optimized Conditions :

• Reduction : 1.2 equiv PPh₃, 16 h at 60°C.
• Cyclization : Reflux in EtOH, 12 h.
• Yield : 53% for analogous 3-phenylpyrrolidin-2-one derivatives.

Iridium-Catalyzed Reductive Pyrrolidine Synthesis

A novel iridium-catalyzed method (ACS Catal. 2021) enables direct synthesis from tertiary amides:

• Substrate Design : 3-Methylthiophene-2-carbonyl-pyrrolidine precursors are partially reduced via hydrosilylation.
• Azomethine Ylide Formation : Silanoate elimination generates unstabilized ylides, which undergo [3+2] cycloaddition with dipolarophiles.
• Functionalization : Post-cycloaddition amination introduces the 3-amine group.

Advantages :

• Avoids sensitive amine-handling steps.
• Compatible with late-stage diversification (e.g., morpholine or piperazine substituents).

Copper-Catalyzed Tandem Amination/Cyanation

A three-component approach (PMC4224302) utilizes:

• Amino Alkyne Substrates : 3-Methylthiophene-tethered alkynes react with trimethylsilyl cyanide (TMSCN) and CuBr.
• Cyclization : Microwave irradiation (100°C, 0.5 h) facilitates α-CN pyrrolidine formation.
• CN-to-NH₂ Conversion : The nitrile group is reduced (H₂/Pd-C) to the primary amine.

Performance :

• Yield: 95% for intermediate α-CN pyrrolidines.
• Limitations: Requires additional reduction steps for NH₂ functionalization.

Comparative Analysis of Methods

Method	Yield (%)	Key Advantages	Limitations
Cyclocondensation	31–86	High purity, scalable	Racemic mixtures
Reductive Amination	~53	Straightforward intermediates	Multi-step synthesis
Iridium Catalysis	N/A	Tunable dipolarophiles	Requires specialized catalysts
Copper Catalysis	≤95	One-pot reaction	Post-synthesis modification

Chemical Reactions Analysis

Types of Reactions

4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine can undergo various chemical reactions including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and nucleophiles under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield amines or alcohols .

Scientific Research Applications

4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity and interactions with biological targets.

Medicine: It is investigated for its potential therapeutic properties, including its role as a precursor to pharmacologically active compounds.

Industry: It is used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine involves its interaction with specific molecular targets. The pyrrolidine ring and the 3-methylthiophene group can interact with enzymes or receptors, modulating their activity. This interaction can lead to various biological effects, depending on the specific target and the context of the interaction .

Comparison with Similar Compounds

Structural and Functional Comparison with Pyrrolidine Derivatives

Pyrrolidine derivatives are widely explored for their bioactivity and conformational adaptability. Below is a comparative analysis of key analogs:

Compound Name	Substituents/Modifications	Key Features	Potential Applications	Reference
4-(3-Methylthiophen-2-yl)pyrrolidin-3-amine	3-Methylthiophene at C4, amine at C3	Combines aromatic thiophene with pyrrolidine flexibility	Drug discovery, catalysis
1-(4-Trifluoromethylbenzyl)pyrrolidin-3-amine	Trifluoromethylbenzyl at N1, amine at C3	Enhanced metabolic stability due to CF₃ group	CNS-targeted therapeutics
(3R,4S)-4-cyclopropyl-1-{[4-methoxy-3-(methoxymethyl)phenyl]methyl}pyrrolidin-3-amine	Cyclopropyl at C4, methoxy groups on benzyl	Stereochemical complexity; improved solubility	GPCR modulation
N-[(1R,3S)-3-isopropyl-3-({4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}carbonyl)cyclopentyl]-3-methyltetrahydro-2H-pyran-4-amine	Piperazine and pyran moieties	Multi-target engagement; high molecular weight	Oncology (Hh pathway inhibition)

Key Observations :

• Stereochemistry: Chiral centers in compounds like (3R,4S)-4-cyclopropyl derivatives () influence receptor binding specificity, a feature absent in the non-chiral target compound.
• Bioactivity : Pyrrolidine derivatives with bulky substituents (e.g., piperazine in ) often exhibit improved pharmacokinetics but may face bioavailability challenges .

Comparison with Pyrimidine and Thiophene-Containing Analogs

Thiophene and pyrimidine analogs share structural motifs with the target compound but differ in core heterocycles:

Compound Name	Core Structure	Functional Groups	Physicochemical Data	Reference
4-(3-Methylthiophen-2-yl)pyrimidin-2-amine	Pyrimidine	Thiophene at C4, amine at C2	CCS (M+H⁺): 138.7 Ų
2-Chloro-4-(3-nitrophenoxy)-6-(thiophen-2-yl)pyrimidine	Pyrimidine	Chloro, nitro, thiophene	Not reported
5-(4-Methoxyphenyl)-3,8-diphenylpyrrolo[1,2-c][1,3]thiazolo[3,2-a]pyrimidine	Pyrrolo-thiazolo-pyrimidine	Multi-heterocyclic fusion	High molecular complexity

Key Observations :

• Aromaticity vs. Flexibility : Pyrimidine cores (e.g., ) offer planar rigidity, favoring intercalation or enzyme active-site binding, whereas pyrrolidine in the target compound allows conformational adaptation .
• Synthetic Complexity : Fused heterocycles () require multi-step syntheses, contrasting with the relatively simpler functionalization of pyrrolidine.
• Collision Cross-Section (CCS) : The target compound’s pyrimidine analog () has a CCS of 138.7 Ų (M+H⁺), suggesting moderate polarity compared to bulkier derivatives .

Pharmacological and Physicochemical Property Analysis

Pharmacological Potential:

• The pyrrolidin-3-amine scaffold is recurrent in bioactive molecules.
• Thiophene-containing compounds (e.g., ) are prevalent in kinase inhibitors, suggesting possible kinase modulation activity for the target compound .

Physicochemical Properties :

• Lipophilicity : The 3-methylthiophene group likely increases logP compared to polar pyrimidine analogs ().
• Solubility : Amine groups enhance aqueous solubility, but aromatic substituents may counteract this effect.
• Stability : Thiophene’s sulfur atom could pose metabolic oxidation risks, whereas CF₃ groups () improve stability .